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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484

Introduction

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
AC-24055 formulations. The information is designed to address common challenges
encountered during experiments and to ensure the effective application of this compound.

Compound Information

AC-24055, also known as 1-(3-Acetamidophenyl)-3,3-dimethyltriazene, is a chemical
compound with the molecular formula C10H14N40 and a molar mass of 206.24 g/mol .[1] It
has been identified as an antifeeding compound and has shown inhibitory effects on the
digestive enzymes of Spodoptera littoralis larvae.[2]

Property Value Reference
CAS Number 1933-50-2 [1]
Molecular Formula C10H14N40 [1]
Molar Mass 206.24 g/mol [1]
Melting Point 158 °C [1]
Boiling Point 345.1°C (estimated) [1]
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Frequently Asked Questions (FAQs)

Q1: What is the primary known biological activity of AC-24055?

Al: AC-24055 is described as an antifeeding compound.[2] Research has indicated that it has
an inhibitory effect on the digestive enzymes of Spodoptera littoralis larvae.[2]

Q2: Where can | source AC-24055 for my research?

A2: AC-24055 is available from several chemical suppliers. A few examples include Shanghai
Amole Biotechnology Co., Ltd., and MedChemExpress (MCE).[1]

Troubleshooting Guide

Due to the limited publicly available data on AC-24055, this troubleshooting guide is based on
general principles for working with similar chemical compounds in a research setting.
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Issue Potential Cause Recommended Solution
- Try a range of biocompatible
solvents (e.g., DMSO, ethanol)
The solvent may not be to find the most suitable one. -
Low Solubility appropriate for the chemical Gentle heating or sonication

structure of AC-24055.

may aid in dissolution. - Always
prepare a fresh solution before

each experiment.

Precipitation in Media

The compound may not be
stable or soluble in the
aqueous environment of the

cell culture or assay buffer.

- Reduce the final
concentration of the compound
in the media. - Increase the
concentration of the
solubilizing agent (e.g.,
DMSO), ensuring it remains
within a non-toxic range for
your experimental system. -
Evaluate the pH of the media,
as pH can affect compound

solubility.

Inconsistent Experimental

Results

This could be due to
compound degradation,
improper storage, or variability

in formulation preparation.

- Store the compound under
the supplier's recommended
conditions (typically cool and
dry, protected from light). -
Prepare fresh dilutions from a
stock solution for each
experiment. - Ensure accurate
and consistent pipetting and

mixing techniques.

Lack of Biological Effect

The compound may not be

active in the specific assay or
model system being used, or
the concentration may be too

low.

- Perform a dose-response
experiment to determine the
optimal effective concentration.
- Review the literature for the
known mechanisms of action
of similar compounds to

ensure the assay is
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appropriate. - As AC-24055 is
noted as an antifeeding
compound, its effects may be
specific to certain biological

pathways or organisms.[2]

Experimental Protocols & Visualizations

Currently, there is a lack of detailed, publicly available experimental protocols and signaling
pathway information specifically for AC-24055. The following diagram provides a general
workflow for troubleshooting formulation issues.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.com/ac-24-055.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Workflow for AC-24055 Formulation

Check Solubility of Stock Solution

I3sue Found

No Issue [ ]

Observe for Precipitation in Media

Issue Found

No Issue [ )

Verify Final Concentration

No Issue [ ]

Assess Compound Stability

Issue Found

[ ] No Issue

Click to download full resolution via product page

Caption: A general workflow for troubleshooting common issues with experimental formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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